
In-Depth Technical Safety Guide: 1,3-
Diisopropylurea-d14

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14

Cat. No.: B15557294

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Diisopropylurea-d14 was located.

The following information is based on the safety data for the non-deuterated analogue, 1,3-

Diisopropylurea (CAS No. 4128-37-4). The toxicological and hazardous properties are

expected to be nearly identical, with the primary difference being the molecular weight. This

guide should be used for research purposes only and is not a substitute for a formal risk

assessment.

This technical guide provides a comprehensive overview of the safety information for 1,3-
Diisopropylurea-d14, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
1,3-Diisopropylurea-d14 is the deuterated form of 1,3-Diisopropylurea, a known degradation

product of the herbicide Bromacil.[1][2] It is primarily used as a stable isotope-labeled analytical

standard.[3]
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Property Value Source

Chemical Formula C7D14H2N2O [1][2][3]

Molecular Weight 158.301 g/mol [1][3]

Appearance White Solid [2]

Purity ≥95-97% [4][5]

Melting Point 185-190°C

Boiling Point 265.4 ± 9.0 °C at 760 mmHg

Flash Point 113.3 ± 18.9 °C

Density 0.9 ± 0.1 g/cm³

Solubility

Limited solubility in water.

Soluble in DMSO and

Methanol.[1][6]

Storage Temperature
-20°C or 2-8°C in a

refrigerator.[1][2]

Hazard Identification and GHS Classification
Based on the non-deuterated analogue, 1,3-Diisopropylurea is considered hazardous under

the OSHA Hazard Communication Standard (29 CFR 1910.1200).[7]

Hazard Class Category

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity (single exposure) Category 3 (Respiratory tract irritation)

GHS Label Elements:

Pictogram: GHS07 (Exclamation mark)[8]
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Signal Word: Warning[7][8]

Hazard Statements:

H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

P264: Wash skin thoroughly after handling.[8][10]

P270: Do not eat, drink or smoke when using this product.[8]

P271: Use only outdoors or in a well-ventilated area.[10]

P280: Wear protective gloves/ eye protection/ face protection.[10]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[8]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[10]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[10]

P330: Rinse mouth.[8]

P405: Store locked up.[10]
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P501: Dispose of contents/container in accordance with local regulations.[10]

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are derived from the safety data sheets of the non-deuterated

analogue.

Engineering Controls
Work in a well-ventilated area. Use of a chemical fume hood is recommended.

Provide appropriate exhaust ventilation at places where dust is formed.[10]

Ensure a safety shower and eye wash station are readily accessible.[8]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.[7]

Skin Protection: Wear compatible chemical-resistant gloves. Dispose of contaminated gloves

after use.[10] A lab coat or other protective clothing should be worn.[7]

Respiratory Protection: If dust is generated and exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

First-Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[10]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.[10]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[10]
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If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Hazardous Combustion Products: Carbon oxides and nitrogen oxides.[7]

Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if

necessary.[10]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[10]

Environmental Precautions: Do not let the product enter drains.[10]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[10]

Visualized Workflows and Relationships
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Safe Handling Workflow for 1,3-Diisopropylurea-d14
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First_Aid
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Extinguish
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Caption: Logical workflow for the safe handling of 1,3-Diisopropylurea-d14.
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First Aid Decision Pathway for 1,3-Diisopropylurea-d14 Exposure

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse Eyes for 15 mins Rinse Mouth with Water

Seek Medical Attention

If irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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